Cas no 1521-60-4 (Benzenamine,2,4,6-trimethyl-3-nitro-)

Benzenamine,2,4,6-trimethyl-3-nitro- structure
1521-60-4 structure
Product Name:Benzenamine,2,4,6-trimethyl-3-nitro-
CAS No:1521-60-4
MF:C9H12N2O2
MW:180.203782081604
CID:117785
PubChem ID:602010
Update Time:2025-04-18

Benzenamine,2,4,6-trimethyl-3-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,2,4,6-trimethyl-3-nitro-
    • 2,4,6-trimethyl-3-nitro-aniline
    • 2,4,6-trimethyl-3-nitrobenzenamine
    • 3-Nitromesidine
    • Nitromesidine
    • 2,4,6-Trimethyl-3-nitroaniline
    • 1521-60-4
    • Benzenamine, 2,4,6-trimethyl-3-nitro-
    • Aniline, 2,4,6-trimethyl-3-nitro-
    • 2,4,6-Trimethyl-3-nitroaniline #
    • CLNCRNJUFHMIAE-UHFFFAOYSA-N
    • aminonitromesitylene
    • SCHEMBL3606399
    • Inchi: 1S/C9H12N2O2/c1-5-4-6(2)9(11(12)13)7(3)8(5)10/h4H,10H2,1-3H3
    • InChI Key: CLNCRNJUFHMIAE-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C(C)=CC(C)=C(C=1C)N)=O

Computed Properties

  • Exact Mass: 180.08996
  • Monoisotopic Mass: 180.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 71.8Ų

Experimental Properties

  • PSA: 69.16
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